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Compound of Interest

Compound Name: Abemaciclib-d8

Cat. No.: B15144907 Get Quote

Technical Guide to Abemaciclib-d8 for
Laboratory Use
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on Abemaciclib-d8, a deuterated

analog of Abemaciclib, for use in research and development settings. This document outlines

reliable suppliers, purchasing details, and in-depth experimental protocols for its application,

particularly in quantitative bioanalysis.

Abemaciclib-d8: An Overview
Abemaciclib-d8 is the deuterium-labeled version of Abemaciclib.[1][2] Abemaciclib is a

selective inhibitor of cyclin-dependent kinase 4 (CDK4) and cyclin-dependent kinase 6 (CDK6),

with IC50 values of 2 nM and 10 nM, respectively.[1][2] Due to its isotopic labeling,

Abemaciclib-d8 serves as an ideal internal standard for the quantification of Abemaciclib in

biological matrices using mass spectrometry-based methods. Its use is intended for research

and analytical applications only and not for human or veterinary use.[2][3]

Sourcing and Procurement of Abemaciclib-d8
For laboratories looking to procure Abemaciclib-d8, several reputable suppliers offer this

compound for research purposes. The following table summarizes key purchasing information
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from selected vendors. Please note that pricing is subject to change and may not be publicly

available; direct inquiry with the supplier is recommended.

Supplier
Product
Name

Catalog
Number

CAS
Number

Purity
Available
Quantities

MedChemEx

press

Abemaciclib-

d8
HY-16297AS Not Specified

>99%

(Typical)

1mg, 5mg,

10mg

Simson

Pharma

Limited

Abemaciclib

D8
Not Specified

2088650-53-

5
High Quality

Inquire for

details

Toronto

Research

Chemicals

(via Sapphire

Bioscience)

Desethyl-

Abemaciclib-

D8

TRC-

D115452
Not Specified Not Specified

1mg, 5mg,

10mg, Bulk

Experimental Protocol: Quantification of
Abemaciclib in Human Serum by UHPLC-MS/MS
This section details a validated ultra-high-performance liquid chromatography-tandem mass

spectrometry (UHPLC-MS/MS) method for the quantification of Abemaciclib in human serum,

utilizing Abemaciclib-d8 as an internal standard.[4]

Materials and Reagents
Abemaciclib standard

Abemaciclib-d8 (internal standard)

Methanol (LC-MS grade)

Water (LC-MS grade)

Blank human serum
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Sample Preparation
Stock Solutions: Prepare stock solutions of Abemaciclib and Abemaciclib-d8 at a

concentration of 1 mg/mL in methanol.[4]

Working Solutions: Prepare fresh daily working solutions for calibrators and quality control

(QC) samples of 40 µg/mL Abemaciclib in a methanol-water mixture (33:67, v/v).[4]

Calibration and QC Samples: Perform serial dilutions of the working solutions with blank

serum to achieve the desired concentrations for the calibration curve and QC samples.[4] A

typical calibration range is from 20.0 to 2500 ng/mL.[4]

Protein Precipitation: Precipitate proteins in the serum samples. This step is followed by on-

line solid-phase extraction (SPE) for sample cleanup.[4]

Chromatographic Conditions
UHPLC System: A system capable of two-dimensional chromatography is recommended for

semi-automated sample preparation.[4]

Column: A biphenyl column is suitable for achieving good chromatographic separation.[4]

Mobile Phase: A gradient elution using a suitable mobile phase composition is employed.

Injection Volume: Typically 5 µL.[5]

Mass Spectrometry Conditions
Ionization Mode: Positive electrospray ionization (ESI).[4]

Detection Mode: Multiple Reaction Monitoring (MRM) is used to record two mass transitions

(quantifier and qualifier) for both Abemaciclib and Abemaciclib-d8.[4]

Ion Source Parameters:

Source Temperature: 150 °C[4]

Desolvation Temperature: 450 °C[4]
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Desolvation Gas Flow: 900 L/Hr[4]

Cone Gas Flow: 150 L/Hr[4]

Capillary Voltage: 3.5 kV[4]

Cone Voltage: 25 V[4]

Visualizing the Experimental Workflow
The following diagrams illustrate the key processes involved in the quantification of

Abemaciclib using Abemaciclib-d8.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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